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Compound of Interest

Compound Name:
Methyl 3-

(dimethoxyphosphinoyl)propionate

Cat. No.: B098589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Methyl 3-(dimethoxyphosphinoyl)propionate (CAS No. 18733-15-8). The information is

presented to be a valuable resource for researchers and professionals involved in chemistry

and drug development.

Core Physical Properties
Methyl 3-(dimethoxyphosphinoyl)propionate, also known as Dimethyl [2-

(methoxycarbonyl)ethyl]phosphonate, is a clear, colorless liquid. A summary of its key physical

and chemical properties is provided below.
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Property Value Source

Molecular Formula C6H13O5P --INVALID-LINK--

Molecular Weight 196.14 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 18733-15-8 --INVALID-LINK--

Boiling Point

261.8°C at 760 mmHg137-

138°C at 10 Torr102-103°C at

1 Torr

--INVALID-LINK--[1], --

INVALID-LINK--[2], --INVALID-

LINK--[3]

Density
1.167 g/cm³1.21 g/cm³ at

20°C1.2170 g/cm³

--INVALID-LINK--[1], --

INVALID-LINK--[3], --INVALID-

LINK--[2]

Refractive Index 1.4390 at 20°C (589.3 nm)
--INVALID-LINK--[4], --

INVALID-LINK--[2]

Flash Point 126.1°C --INVALID-LINK--[1]

Physical Form Liquid
--INVALID-LINK--[5], --

INVALID-LINK--[2]

Color Clear colorless --INVALID-LINK--[2]

Storage Temperature
Room Temperature, Sealed in

dry
--INVALID-LINK--[5]

Experimental Protocols
A prevalent method for the synthesis of phosphonates such as Methyl 3-
(dimethoxyphosphinoyl)propionate is the Michaelis-Arbuzov reaction.[3][4][6][7] This

reaction involves the nucleophilic attack of a trialkyl phosphite on an alkyl halide, followed by

the dealkylation of the resulting phosphonium salt.

While a specific, detailed experimental protocol for the synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate was not found in the immediate search results, a general

procedure based on the Michaelis-Arbuzov reaction would involve the reaction of dimethyl

phosphite with methyl acrylate. The reaction is typically base-catalyzed.
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Generalized Synthesis of Methyl 3-(dimethoxyphosphinoyl)propionate via Michaelis-

Arbuzov type Reaction:

Reactants:

Dimethyl phosphite

Methyl acrylate

Base catalyst (e.g., sodium methoxide)

Procedure Outline:

A solution of the base catalyst in a suitable solvent (e.g., methanol) is prepared in a

reaction vessel under an inert atmosphere.

Dimethyl phosphite is added to the catalyst solution.

Methyl acrylate is then added dropwise to the reaction mixture, often at a controlled

temperature to manage the exothermic reaction.

After the addition is complete, the reaction mixture is stirred for a specified period at a set

temperature to ensure the reaction goes to completion.

The reaction is then quenched, for example, by the addition of an acid to neutralize the

catalyst.

The crude product is worked up, which may involve extraction and washing steps.

Finally, the product is purified, typically by vacuum distillation, to yield pure Methyl 3-
(dimethoxyphosphinoyl)propionate.

It is crucial to note that the specific parameters such as reaction time, temperature, and

purification methods would need to be optimized for this particular synthesis.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b098589?utm_src=pdf-body
https://www.benchchem.com/product/b098589?utm_src=pdf-body
https://www.benchchem.com/product/b098589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of Methyl 3-(dimethoxyphosphinoyl)propionate can be visualized as a

streamlined workflow.
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Caption: Generalized workflow for the synthesis of Methyl 3-
(dimethoxyphosphinoyl)propionate.

The underlying chemical transformation is the Michaelis-Arbuzov reaction.
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Caption: Key steps of the Michaelis-Arbuzov reaction for phosphonate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Arbuzov Reaction [organic-chemistry.org]

2. rsc.org [rsc.org]

3. jk-sci.com [jk-sci.com]

4. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]

5. EP1257270B1 - A method for synthesizing leflunomide - Google Patents
[patents.google.com]

6. m.youtube.com [m.youtube.com]

7. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Methyl 3-(dimethoxyphosphinoyl)propionate]. BenchChem, [2025]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b098589?utm_src=pdf-body-img
https://www.benchchem.com/product/b098589?utm_src=pdf-custom-synthesis
https://www.organic-chemistry.org/namedreactions/arbuzov-reaction.shtm
https://www.rsc.org/suppdata/d2/nj/d2nj01186g/d2nj01186g1.pdf
https://www.jk-sci.com/blogs/resource-center/michaelis-arbuzov-reaction
https://en.wikipedia.org/wiki/Michaelis%E2%80%93Arbuzov_reaction
https://patents.google.com/patent/EP1257270B1/enAre
https://patents.google.com/patent/EP1257270B1/enAre
https://m.youtube.com/watch?v=7Zed1jI-cxs
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955222/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955222/
https://www.benchchem.com/product/b098589#methyl-3-dimethoxyphosphinoyl-propionate-physical-properties
https://www.benchchem.com/product/b098589#methyl-3-dimethoxyphosphinoyl-propionate-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b098589#methyl-3-dimethoxyphosphinoyl-
propionate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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